BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide on the Safety of (S)-(+)-
Canadaline-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-(+)-Canadaline-d3

Cat. No.: B15554323

Disclaimer: A specific Safety Data Sheet (SDS) for (S)-(+)-Canadaline-d3 or its non-deuterated
parent compound, (S)-(+)-Canadaline, is not publicly available. The following information is
based on a safety data sheet for a structurally related compound, L-Canaline, and general
knowledge regarding the safety of deuterated compounds. This guide should be used for
informational purposes only and does not replace a formal risk assessment. Always consult
with a qualified safety professional before handling any chemical.

This technical guide provides a comprehensive overview of the available safety information for
(S)-(+)-Canadaline-d3, intended for researchers, scientists, and drug development
professionals. Due to the limited specific data, this guide incorporates information from a
related compound and general principles of deuterated substance safety.

General Information on Deuterated Compounds

Deuterated compounds are molecules where one or more hydrogen atoms have been replaced
by their stable isotope, deuterium. From a toxicological perspective, deuterated compounds are
generally considered to have a safety profile very similar to their non-deuterated counterparts.
The primary difference lies in the kinetic isotope effect, where the stronger carbon-deuterium
bond can lead to a slower rate of metabolism.[1][2][3][4] This can sometimes result in reduced
toxicity if the toxicity is mediated by a metabolite.[2][5] However, for the purposes of a safety
data sheet, the hazards of the deuterated and non-deuterated forms are typically considered
equivalent.
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Hazard Identification and Classification

The hazard classification for (S)-(+)-Canadaline-d3 is extrapolated from data for L-Canaline.
Users should handle this compound with the caution required for a substance with the following
potential hazards.

GHS Hazard Statements (presumed):

Harmful if swallowed, in contact with skin, or if inhaled.

Causes serious eye damage.

Causes skin irritation.

May cause respiratory irritation.

Precautionary Statements (presumed):

o Wear protective gloves, protective clothing, eye protection, and face protection.
e Avoid breathing dust, fume, gas, mist, vapors, or spray.

e Wash skin thoroughly after handling.

e Use only outdoors or in a well-ventilated area.

e |IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a POISON CENTER or
doctor/physician.

e |IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse
mouth.

¢ |F ON SKIN: Wash with plenty of soap and water.

e |F INHALED: Remove person to fresh air and keep comfortable for breathing.

Quantitative Safety Data
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No specific quantitative toxicological data for (S)-(+)-Canadaline-d3 is available. The following
table is for L-Canaline and should be considered indicative only.

Data Point Value Species Route Source
LD50 Not Available - Oral -

LC50 Not Available - Inhalation -
Permissible

Exposure Limit Not Established - - -

(PEL)

Threshold Limit
Value (TLV)

Not Established - - -

Physical and Chemical Properties

Property Value

Molecular Formula C21H22D3NOa4
Molecular Weight 374.48 g/mol
Appearance Solid (presumed)
Odor Not Available
Melting Point Not Available
Boiling Point Not Available
Solubility Not Available

Experimental Protocols

Detailed experimental protocols for the safety and toxicology of (S)-(+)-Canadaline-d3 are not
publicly available. Standard toxicological assessments would typically follow OECD guidelines
for acute and chronic toxicity, mutagenicity, and carcinogenicity.

Visualizations
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Logical Workflow for Handling Chemical Powders

The following diagram outlines a general workflow for the safe handling of chemical powders
like (S)-(+)-Canadaline-d3 in a laboratory setting.
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Caption: General workflow for safe handling of chemical powders.

Conceptual Diagram of the Kinetic Isotope Effect

This diagram illustrates the principle of the kinetic isotope effect, which is relevant to the safety
and metabolism of deuterated compounds.
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Caption: The kinetic isotope effect on drug metabolism.

First-Aid Measures

The following first-aid measures are recommended based on the presumed hazards.
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Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.[6]

Skin Contact

Immediately wash the skin with soap and plenty
of water. Remove contaminated clothing. Seek

medical attention if irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[6]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.[6]

Handling and Storage

e Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid

generating dust. Wear appropriate personal protective equipment (PPE), including gloves,

lab coat, and safety glasses with side shields.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

Exposure Controls and Personal Protection

o Engineering Controls: A chemical fume hood is recommended for handling this material to

minimize exposure.

e Personal Protective Equipment:

o Eye/Face Protection: Use chemical safety goggles and/or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.
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o Respiratory Protection: If engineering controls are not sufficient, a NIOSH-approved
respirator for organic vapors and particulates may be necessary.

Stability and Reactivity

o Reactivity: No specific data is available.

o Chemical Stability: Assumed to be stable under recommended storage conditions.

o Conditions to Avoid: Avoid generation of dust and exposure to incompatible materials.
e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Carbon oxides and nitrogen oxides may be formed
upon combustion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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